N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide

• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethyl]-6-(1,4-oxazepan-4-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C21H25N3O4/c25-21(16-6-7-20(23-14-16)24-10-3-12-26-13-11-24)22-9-8-17-15-27-18-4-1-2-5-19(18)28-17/h1-2,4-7,14,17H,3,8-13,15H2,(H,22,25)
• InChI Key: OSDSXNZLXUUOBR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)C2=NC=C(C=C2)C(=O)NCCC3COC4=CC=CC=C4O3
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide, also known as SR9009, is a synthetic compound that has been developed to target the Rev-Erb protein. It is a non-steroidal compound that has been shown to have a wide range of potential applications in scientific research. In

Mechanism of Action

N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide works by binding to the Rev-Erb protein, which is a key regulator of circadian rhythm and metabolism. By binding to this protein, N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide is able to modulate the expression of genes that are involved in these processes. This leads to an increase in energy metabolism and an improvement in endurance.
Biochemical and Physiological Effects:
N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase energy metabolism, improve endurance, and reduce inflammation. Additionally, it has been shown to improve glucose tolerance and insulin sensitivity, which could make it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide is its ability to modulate circadian rhythm and metabolism. This makes it a potential treatment for a range of conditions, including sleep disorders, obesity, and metabolic disorders. However, there are also limitations to its use in lab experiments. It is a synthetic compound that has not been extensively studied in humans, so there is limited data on its safety and efficacy.

Future Directions

There are many potential future directions for research on N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide. One area of interest is its potential use as a treatment for sleep disorders. Another area of interest is its potential use as a treatment for obesity and metabolic disorders. Additionally, there is interest in studying its effects on other physiological processes, such as immune function and cognitive function.
In conclusion, N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide is a synthetic compound that has a wide range of potential applications in scientific research. Its ability to modulate circadian rhythm and metabolism makes it a potential treatment for a range of conditions, including sleep disorders, obesity, and metabolic disorders. While there are limitations to its use in lab experiments, there is significant interest in studying its effects on other physiological processes and exploring its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide is a complex process that involves multiple steps. It starts with the synthesis of 2-amino-5-nitrobenzoic acid, which is then converted to 2-amino-5-nitrobenzonitrile. This intermediate is then used to synthesize the benzodioxin moiety. The oxazepan moiety is synthesized separately and then coupled with the benzodioxin moiety to form N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide.

Scientific Research Applications

N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide has been shown to have a wide range of potential applications in scientific research. It has been demonstrated to be an effective modulator of circadian rhythm, which makes it a potential treatment for sleep disorders. It has also been shown to have anti-inflammatory properties, which could make it a potential treatment for a range of inflammatory conditions. Additionally, N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-6-(1,4-oxazepan-4-yl)nicotinamide has been shown to improve endurance and metabolism, which could make it a potential treatment for obesity and metabolic disorders.